Cas no 2228623-43-4 (tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate
• CAS No: 2228623-43-4
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5832010
• PubChem ID: 165665563
• Update Time: 2025-06-09

tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate
• EN300-1886633
• tert-butyl N-[5-(1-cyanocyclobutyl)-2,3-dimethoxyphenyl]carbamate
• 2228623-43-4

• Inchi： 1S/C18H24N2O4/c1-17(2,3)24-16(21)20-13-9-12(18(11-19)7-6-8-18)10-14(22-4)15(13)23-5/h9-10H,6-8H2,1-5H3,(H,20,21)
• InChI Key： XQLZMVALMHLOQR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1(C#N)CCC1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Additional information on tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate

Research Brief on tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate (CAS: 2228623-43-4)

The compound tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate (CAS: 2228623-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cyanofunctional groups, is being explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and possible therapeutic uses, making it a subject of interest for researchers aiming to develop novel bioactive compounds.

One of the key areas of investigation involves the synthetic pathways for tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The process involves the use of palladium-catalyzed cross-coupling reactions and selective protection-deprotection strategies, which are critical for achieving the desired stereochemistry and functional group compatibility. This advancement is expected to facilitate further pharmacological evaluations and scale-up production.

Pharmacological studies have revealed that this compound exhibits promising activity as a modulator of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. In vitro assays demonstrated its ability to inhibit key enzymes such as JAK2 and PI3K, which are implicated in various cancers and autoimmune diseases. These findings suggest that tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate could serve as a lead compound for the development of targeted therapies, although further in vivo studies are required to validate its efficacy and safety profiles.

Another notable aspect of this research is the exploration of the compound's pharmacokinetic properties. Preliminary data indicate moderate bioavailability and metabolic stability, with a half-life that supports once-daily dosing in preclinical models. However, challenges such as solubility and potential off-target effects need to be addressed through structural optimization. Researchers are currently investigating derivatives of this compound to enhance its drug-like properties while retaining its biological activity.

In conclusion, tert-butyl N-5-(1-cyanocyclobutyl)-2,3-dimethoxyphenylcarbamate represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable subject for ongoing and future research. Continued efforts in synthesis optimization, mechanistic studies, and preclinical testing will be essential to unlock its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological application, highlighting the dynamic nature of modern drug discovery.